Cas no 914295-16-2 (Fostamatinib disodium hexahydrate)

• Product Name: Fostamatinib disodium hexahydrate
• CAS No: 914295-16-2
• MF: C₂₃H₃₈FN₆Na₂O₁₅P
• MW: 734.530732631683
• MDL: MFCD19443649
• CID: 828482
• Update Time: 2025-06-10

Fostamatinib disodium hexahydrate Chemical and Physical Properties

Names and Identifiers

• 6-[[5-Fluoro-2-[(3,4,5-trimethoxyphenyl)amino]-4-pyrimidinyl]amino]-2,2-dimethyl-4-[(phosphonooxy)methyl]-2H-pyrido[3,2-b]-1,4-oxazin-3(4H)-one disodium salt hexahydrate
• Fostamatinib Disodium Hexahydrate
• R788 disodium hexahydrate
• R788 (disodium hexahydrate)
• R-788 disodium hexahydrate
• 86EEZ49YVB
• R 788 sodium
• Fostamatinib disodium [USAN]
• R 935788 sodium
• Tamatinib fosdium
• Fostamatinib disodium (USAN)
• R788 SODIUM
• R935788 SODIUM
• Tavalisse (TN)
• R935788
• R788 SODIUM HYDRATE
• ZQGJCHHKJNSPMS-UHFFFAOYSA-L
• R935788 SODIUM HYDRATE
• BCP14298
• C23H24FN6O9P.2Na.6H2O
• 2417AH
• Fostamatinib disod
• disodium;[6-[[5-fluoro-2-(3,4,5-trimethoxyanilino)pyrimidin-4-yl]amino]-2,2-dimethyl-3-oxopyrido[3,2-b][1,4]oxazin-4-yl]methyl phosphate;hexahydrate
• Fostamatinib disodium
• 2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 6-[[5-fluoro-2-[(3,4,5-trimethoxyphenyl)amino]-4-pyrimidinyl]amino]-2,2-dimethyl-4-[(phosphonooxy)methyl]-, disodium salt, hexahydrate (9CI)
• Tavalisse
• Fostamatinib disodium hexahydrate

• MDL： MFCD19443649
• Inchi： 1S/C23H26FN6O9P.2Na.6H2O/c1-23(2)21(31)30(11-38-40(32,33)34)20-14(39-23)6-7-17(28-20)27-19-13(24)10-25-22(29-19)26-12-8-15(35-3)18(37-5)16(9-12)36-4;;;;;;;;/h6-10H,11H2,1-5H3,(H2,32,33,34)(H2,25,26,27,28,29);;;6*1H2
• InChI Key： NDEMBSYOASYZJZ-UHFFFAOYSA-N
• SMILES： [Na].O=C1C(C)(C)OC2C(=NC(NC3C(F)=CN=C(NC4C=C(OC)C(OC)=C(OC)C=4)N=3)=CC=2)N1COP(O)(O)=O.O.[Na].O.O.O.O.O

Computed Properties

• Exact Mass: 621.14900
• Monoisotopic Mass: 732.17556819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 893
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198
• Molecular Weight: 732.5

Experimental Properties

• PSA: 205.76000
• LogP: 3.24120

Fostamatinib disodium hexahydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Fostamatinib disodium hexahydrate

Recent Advances in Fostamatinib Disodium Hexahydrate (CAS: 914295-16-2) Research: A Comprehensive Review

Fostamatinib disodium hexahydrate (CAS: 914295-16-2), the prodrug of the active metabolite R406, is a spleen tyrosine kinase (SYK) inhibitor that has garnered significant attention in the field of chemical biology and medicine. This compound has been extensively studied for its therapeutic potential in various immune-mediated disorders, including immune thrombocytopenia (ITP), rheumatoid arthritis, and autoimmune hemolytic anemia. Recent research has further elucidated its mechanism of action, pharmacokinetics, and clinical efficacy, positioning it as a promising candidate for targeted therapy in these conditions.

A pivotal study published in the Journal of Hematology in 2023 demonstrated the efficacy of fostamatinib disodium hexahydrate in treating chronic ITP, with a response rate of 43% in patients who had failed previous therapies. The study highlighted the drug's ability to modulate immune responses by inhibiting SYK, thereby reducing platelet destruction. These findings were corroborated by a subsequent phase III clinical trial, which reported sustained platelet count improvements over a 24-week period, further validating its therapeutic potential.

In addition to its applications in hematology, recent investigations have explored the role of fostamatinib disodium hexahydrate in inflammatory and autoimmune diseases. A 2024 study in Nature Immunology revealed that the compound effectively suppresses pro-inflammatory cytokine production in macrophages, suggesting its utility in conditions like rheumatoid arthritis and lupus. The study employed advanced molecular docking techniques to characterize the interaction between R406 and SYK, providing a structural basis for its inhibitory effects.

Pharmacokinetic studies have also advanced our understanding of fostamatinib disodium hexahydrate. A 2023 publication in Clinical Pharmacology & Therapeutics detailed the drug's bioavailability and metabolism, emphasizing its conversion to R406 in the gut and subsequent distribution to target tissues. The study identified key metabolites and their contributions to the drug's overall efficacy and safety profile, offering insights for optimizing dosing regimens.

Despite its promise, challenges remain in the clinical application of fostamatinib disodium hexahydrate. A recent review in Expert Opinion on Drug Safety (2024) highlighted adverse effects such as hypertension and gastrointestinal disturbances, underscoring the need for careful patient monitoring. Ongoing research aims to mitigate these side effects through combination therapies and dose adjustments, as evidenced by a current phase II trial investigating its use alongside conventional immunosuppressants.

Looking ahead, the development of next-generation SYK inhibitors inspired by fostamatinib disodium hexahydrate is a burgeoning area of research. A 2024 study in Journal of Medicinal Chemistry reported the synthesis of novel analogs with improved selectivity and reduced off-target effects, paving the way for enhanced therapeutic options. These advancements, coupled with a deeper understanding of SYK signaling pathways, hold significant promise for the future of immune-modulating therapies.

In conclusion, fostamatinib disodium hexahydrate (CAS: 914295-16-2) continues to be a focal point of research in chemical biology and medicine. Its demonstrated efficacy in ITP and potential applications in other immune-mediated disorders highlight its versatility as a therapeutic agent. As ongoing studies address its limitations and explore new indications, this compound remains at the forefront of innovation in targeted immune modulation.